Cas no 1251059-13-8 (1-(2-METHOXYPHENYL)PENTAN-1-AMINE)

• Product Name: 1-(2-METHOXYPHENYL)PENTAN-1-AMINE
• CAS No: 1251059-13-8
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• MDL: MFCD16821780
• CID: 5167901
• PubChem ID: 62606599
• Update Time: 2025-06-13

1-(2-METHOXYPHENYL)PENTAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(2-METHOXYPHENYL)PENTAN-1-AMINE
• Benzenemethanamine, α-butyl-2-methoxy-

• MDL： MFCD16821780
• Inchi： 1S/C12H19NO/c1-3-4-8-11(13)10-7-5-6-9-12(10)14-2/h5-7,9,11H,3-4,8,13H2,1-2H3
• InChI Key： KOULXVRHOPXTBJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(CCCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 149
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(2-METHOXYPHENYL)PENTAN-1-AMINE

Comprehensive Overview of 1-(2-Methoxyphenyl)pentan-1-amine (CAS No. 1251059-13-8): Properties, Applications, and Industry Insights

1-(2-Methoxyphenyl)pentan-1-amine (CAS No. 1251059-13-8) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural properties. This secondary amine, featuring a methoxyphenyl moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula C₁₂H₁₉NO combines aromatic and aliphatic characteristics, enabling diverse reactivity patterns that align with current trends in green chemistry and sustainable synthesis.

The compound's structure-activity relationship has attracted attention in drug discovery, particularly for neurological targets. Researchers are investigating its potential as a precursor for novel bioactive molecules, with computational studies suggesting favorable interactions with certain enzyme systems. The 2-methoxy substitution on the phenyl ring contributes to enhanced solubility profiles compared to non-substituted analogs, addressing a common challenge in formulation development.

In material science, 1-(2-Methoxyphenyl)pentan-1-amine demonstrates promise as a building block for functional polymers. Its amine group facilitates polymerization reactions while the aromatic system provides thermal stability—a combination highly sought after in high-performance materials. Recent patents highlight its incorporation into specialty coatings with improved adhesion properties, responding to industry demands for advanced surface treatments.

Analytical characterization of CAS No. 1251059-13-8 reveals distinct spectroscopic signatures. The N-H stretching vibration appears at 3350-3400 cm^-1 in IR spectra, while ¹H NMR shows characteristic peaks for the methoxy group (δ 3.7-3.9 ppm) and benzylic protons (δ 4.1-4.3 ppm). These markers support quality control in manufacturing processes, especially for researchers searching for spectral data interpretation or compound verification methods.

The synthesis of 1-(2-Methoxyphenyl)pentan-1-amine typically involves reductive amination of 2-methoxybenzaldehyde with n-pentylamine, followed by purification via chromatographic techniques. Process optimization studies focus on catalyst selection and solvent systems to improve yields while minimizing environmental impact—a response to growing interest in eco-friendly synthetic routes and atom economy principles.

Stability studies indicate that proper storage conditions (2-8°C under inert atmosphere) maintain compound integrity for extended periods. This information addresses frequent queries about chemical shelf life and storage best practices from laboratory professionals. The compound's compatibility with common organic solvents (ethanol, DMSO, dichloromethane) makes it practical for various experimental setups.

Emerging applications in catalysis research utilize 1-(2-Methoxyphenyl)pentan-1-amine as a ligand precursor for transition metal complexes. The electron-donating methoxy group modulates electronic properties of resulting catalysts, relevant to asymmetric synthesis developments. This aligns with pharmaceutical industry needs for chiral intermediates production.

From a regulatory perspective, proper handling procedures should be followed, though the compound doesn't fall under restricted categories. Safety data sheets recommend standard laboratory precautions, addressing common concerns about chemical handling protocols. The compound's physicochemical properties (moderate melting point, limited volatility) contribute to manageable workplace safety profiles.

The commercial availability of 1-(2-Methoxyphenyl)pentan-1-amine through specialty chemical suppliers meets demand from academic and industrial researchers. Pricing trends reflect the compound's synthetic complexity and purification requirements, with bulk quantities becoming more accessible—a response to market needs for scalable intermediates.

Future research directions may explore the compound's potential in bioorthogonal chemistry applications or as a scaffold for molecular probes. The growing body of literature on structurally related compounds suggests expanding utility across multiple scientific disciplines, making CAS No. 1251059-13-8 a compound worth monitoring in chemical innovation landscapes.